5-{[4-(2-pyridinyl)-1-piperazinyl]acetyl}-10,11-dihydro-5H-dibenzo[b,f]azepine oxalate

• IUPAC Name: 1-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)-2-(4-pyridin-2-ylpiperazin-1-yl)ethanone;oxalic acid
• InChI: InChI=1S/C25H26N4O.C2H2O4/c30-25(19-27-15-17-28(18-16-27)24-11-5-6-14-26-24)29-22-9-3-1-7-20(22)12-13-21-8-2-4-10-23(21)29;3-1(4)2(5)6/h1-11,14H,12-13,15-19H2;(H,3,4)(H,5,6)
• InChI Key: PTJNUKWOLZYADY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C3=CC=CC=C31)C(=O)CN4CCN(CC4)C5=CC=CC=N5.C(=O)(C(=O)O)O
• Molecular Formula: C27H28N4O5
• Molecular Weight: 488.5 g/mol

Description

5-{[4-(2-pyridinyl)-1-piperazinyl]acetyl}-10,11-dihydro-5H-dibenzo[b,f]azepine oxalate is a useful research compound. Its molecular formula is C27H28N4O5 and its molecular weight is 488.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 488.20597001 g/mol and the complexity rating of the compound is 623. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Analysis

Research has led to the synthesis of related compounds, which have contributed to understanding the chemical structure and potential therapeutic applications of compounds similar to 5-{[4-(2-pyridinyl)-1-piperazinyl]acetyl}-10,11-dihydro-5H-dibenzo[b,f]azepine oxalate. For instance, the synthesis of alcoholic metabolites of mosapramine, a new antipsychotic drug, was undertaken to determine their chemical structures. A mixture of isomeric intermediates was used, with metabolites obtained through specific chemical processes, demonstrating the importance of chemical synthesis in drug development (Tashiro, Yuasa, & Demizu, 1992). Similarly, the synthesis of 5-[[[(dialkylamino)alkyl]-1-piperidinyl]acetyl]-10,11-dihydro-5H-dibenzo[b,e][1,4]-diazepin-11-ones as potential M2-selective ligands showcases the exploration of chemical compounds for targeted receptor activity (Cohen et al., 1993).

Pharmaceutical Research and Development

The compound and its derivatives have been investigated for their potential pharmacological properties. Studies have evaluated their affinity and selectivity for muscarinic cholinergic receptors, contributing to the development of M2-selective antimuscarinic agents. This research highlights the ongoing efforts to discover novel therapeutic agents through the manipulation of chemical structures and understanding their interactions with biological targets (Cohen et al., 1993). Additionally, the synthesis of 9-O-3-(1-piperazinyl/morpholinyl/piperidinyl)pentyl-berberines as potential antioxidant and cytotoxic agents exemplifies the broad spectrum of research into compounds with structural similarities to this compound. These compounds were evaluated for their in vitro antioxidant activity and cancer cell inhibitory potential, indicating their possible applications in cancer therapy (Mistry et al., 2016).